Cas no 2639422-84-5 (Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate)

Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate is a brominated aromatic ester derivative characterized by its functional groups, including an amino, hydroxyl, and tert-butyl ester moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactivity and structural features. The presence of bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further derivatization. The tert-butyl ester group offers stability and facilitates selective deprotection under mild conditions. Its amino and hydroxyl groups provide additional sites for functionalization, making it valuable for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity.
Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate structure
2639422-84-5 structure
Product Name:Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
CAS No:2639422-84-5
MF:C11H13Br2NO3
MW:367.033821821213
CID:5665251
PubChem ID:165900534
Update Time:2025-10-28

Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-27728670
    • 2639422-84-5
    • tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
    • Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
    • Inchi: 1S/C11H13Br2NO3/c1-11(2,3)17-10(16)7-5(12)4-6(13)9(15)8(7)14/h4,15H,14H2,1-3H3
    • InChI Key: MQKSNNOPPYCQTQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(=C1C(=O)OC(C)(C)C)N)O)Br

Computed Properties

  • Exact Mass: 366.92417g/mol
  • Monoisotopic Mass: 364.92622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 72.6Ų

Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27728670-1g
tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
2639422-84-5
1g
$1543.0 2023-09-10
Enamine
EN300-27728670-5g
tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
2639422-84-5
5g
$4475.0 2023-09-10
Enamine
EN300-27728670-10g
tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
2639422-84-5
10g
$6635.0 2023-09-10
Enamine
EN300-27728670-0.05g
tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
2639422-84-5 95.0%
0.05g
$1296.0 2025-03-19
Enamine
EN300-27728670-0.1g
tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
2639422-84-5 95.0%
0.1g
$1357.0 2025-03-19
Enamine
EN300-27728670-0.25g
tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
2639422-84-5 95.0%
0.25g
$1420.0 2025-03-19
Enamine
EN300-27728670-0.5g
tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
2639422-84-5 95.0%
0.5g
$1482.0 2025-03-19
Enamine
EN300-27728670-1.0g
tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
2639422-84-5 95.0%
1.0g
$1543.0 2025-03-19
Enamine
EN300-27728670-2.5g
tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
2639422-84-5 95.0%
2.5g
$3025.0 2025-03-19
Enamine
EN300-27728670-5.0g
tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
2639422-84-5 95.0%
5.0g
$4475.0 2025-03-19

Additional information on Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate

Recent Advances in the Study of Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate (CAS: 2639422-84-5)

Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate (CAS: 2639422-84-5) is a brominated aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a building block for more complex pharmacophores. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research endeavors.

The synthesis of Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method that reduces side reactions and enhances the scalability of the process. The compound's unique bromination pattern and tert-butyl ester group make it a versatile intermediate for further chemical modifications, particularly in the development of kinase inhibitors and antimicrobial agents.

In terms of biological activity, preliminary in vitro studies have demonstrated that Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate exhibits moderate inhibitory effects against certain cancer cell lines, including breast and lung cancer. Researchers hypothesize that its mechanism of action may involve interference with cellular signaling pathways, although further mechanistic studies are required to confirm this. Additionally, its antimicrobial properties against Gram-positive bacteria have been explored, with promising results suggesting potential applications in combating antibiotic-resistant strains.

Recent advancements in computational chemistry have also shed light on the compound's molecular interactions. Density functional theory (DFT) calculations and molecular docking studies have provided insights into its binding affinity with various biological targets, such as protein kinases and bacterial enzymes. These computational models are invaluable for guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate (CAS: 2639422-84-5) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from oncology to infectious diseases. Continued research into its synthesis, biological activities, and mechanistic underpinnings will undoubtedly contribute to its development as a valuable tool in drug discovery.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd